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Compound of Interest

Compound Name: Azane;benzene;hydrate

CAS No.: 27598-85-2

Cat. No.: B3256737 Get Quote

Executive Summary
The "Azane;Benzene;Hydrate" system represents a complex thermodynamic challenge

involving three distinct behaviors: Benzene (

) acts as a Structure II (sII) hydrate former; Azane (Ammonia,

) acts as a thermodynamic inhibitor (THI) due to its high hydrogen-bonding affinity with water;
and Water serves as the host lattice.

Measuring gas uptake in this system is critical for:

Petrochemical Flow Assurance: Determining if ammonia impurities prevent benzene hydrate

blockages.[1]

Separation Processes: Selectively enclathrating benzene from ammonia-rich streams.[1]

This guide details the Isochoric Pressure Search Protocol modified for soluble additives

(Azane) and liquid hydrocarbon guests (Benzene).[1]

Theoretical Foundation
The Chemical Puzzle

Benzene (Guest): Too large for the small (
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) cages of Structure I or II. It exclusively occupies the large (

) cages of Structure II.[1] It typically requires a "help gas" (like methane or nitrogen) to fill the
small cages and stabilize the structure at moderate pressures.

Azane (Inhibitor/Competitor): Ammonia is highly soluble in water.[1] Instead of occupying

hydrate cages, it preferentially hydrogen-bonds with the liquid water lattice, lowering the

water activity (

). This shifts the Hydrate Liquid-Vapor Equilibrium (HLVE) curve to lower
temperatures/higher pressures (Thermodynamic Inhibition).[1]

Measurement Challenge
Standard gas uptake measurements rely on pressure drop (

).[1] However, in this system:

Solubility Masking: Ammonia absorption into water causes a massive initial

unrelated to hydrate formation.[1]

Vapor Pressure: Benzene exists as a liquid/vapor.[1] The total pressure is

.[1]

Protocol Adjustment: The experiment must decouple solubility uptake from hydrate

enclathration uptake.

Experimental Configuration
System: High-Pressure Stirred Autoclave (Isochoric Cell).[1] Safety Note: Benzene is a known

carcinogen.[1] Ammonia is corrosive and toxic.[1] All venting must be scrubbed.[1]

DOT Diagram: Experimental Rig Logic
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Caption: Schematic of the high-pressure rig. Note the separate injection paths for Benzene

(liquid) and Azane (gas/liquid) to control phase composition.

Detailed Protocol: Modified Isochoric Search
Phase 1: System Preparation & Saturation
Objective: Establish a baseline where all solubility-driven uptake is complete before hydrate

nucleation begins.[1]

Cleaning: Wash reactor with ethanol and deionized water. Vacuum dry to

bar.[1]

Aqueous Loading: Load a precise mass of water (

) into the cell.[1]

Azane Dosing (The Critical Step):

Inject Ammonia gas slowly into the water phase while stirring at 500 RPM.

Maintain temperature at 20°C (well above hydrate formation).[1]
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Stop when the pressure stabilizes, indicating the water is saturated at the desired mole

fraction (e.g., 5 mol%

).

Why? If you add ammonia during cooling, you cannot distinguish between ammonia

dissolving and hydrate forming.[1]

Benzene Injection:

Inject liquid Benzene (

).[1] Typical ratio: 5-10 vol% relative to water.[1]

Benzene will form a layer on top of the aqueous ammonia solution (L-L interface).[1]

Help Gas Pressurization:

Pressurize with Methane (

) or Nitrogen (

) to the experimental starting pressure (e.g., 60 bar).[1]

Allow 2 hours for vapor-liquid equilibrium (VLE) stabilization.

Phase 2: The Temperature Ramp (Formation)
Objective: Induce nucleation and measure gas consumption.[1]

Cooling Ramp: Lower temperature from 20°C to 1°C at a rate of 1°C/hour (Isochoric

Cooling).

Induction Point Detection:

Monitor

vs.

.[1][2][3]
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Linear Decrease: Thermal contraction of gas (Ideal Gas Law behavior).[1]

Sudden Drop (Exothermic Spike): The onset of hydrate nucleation (

).[1]

Growth Phase:

Maintain temperature at 1°C.

Stirring is crucial (800+ RPM) to mix the Benzene layer into the water/hydrate slurry.

Record Pressure (

) over time until it plateaus (

).[1]

Phase 3: Dissociation (Validation)[1]
Step-Heating: Raise temperature in steps of 0.5°C, holding for 2 hours at each step.

Dissociation Point: The point where the

slope changes back to the gas expansion line is the equilibrium dissociation temperature (

).

Data Analysis & Calculation
Determining Gas Uptake ( )
The "uptake" refers to the moles of help gas and benzene entering the solid hydrate phase.

[1]

: Conditions at nucleation onset.

: Conditions at time

.
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: Volume of the gas headspace (Total Cell Volume - Liquid Volume - Hydrate Volume).[1]
Note: Hydrate volume expansion must be estimated (approx 1.25x water volume).

: Compressibility factor (calculated via Peng-Robinson EOS).[1]

Quantifying Inhibition (Azane Effect)
Compare the

of the Water + Benzene system to the Water + Azane + Benzene system.

Inhibition Magnitude:

.[1]

Insight: If

is large (>5°C), Azane is effectively preventing the Benzene from stabilizing the sII cages.

Data Table Template
Parameter Unit

Pure Benzene
System

Azane (5 wt%) +
Benzene

Initial Pressure (

)
MPa 6.0 6.0

Onset Temp (

)
K 282.5 276.1

Induction Time (

)
min 45 120

Total Gas Uptake (

)
mol 0.15 0.08

Conclusion - Rapid sII Formation
Inhibited / Slow

Growth
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Pathway Visualization
DOT Diagram: Thermodynamic Pathway
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Caption: The thermodynamic lifecycle of the experiment. Azane extends the "Metastable

Region" (Induction Time).

Troubleshooting & Expert Tips
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The "Salting Out" Effect: High concentrations of Ammonia can reduce the solubility of

Benzene in the aqueous phase, potentially creating mass transfer limitations. Tip: Increase

stirring speed to >800 RPM to create a fine emulsion of Benzene droplets in the Ammonia-

Water mix.

Leaking Seals: Ammonia degrades Viton O-rings.[1] Requirement: Use Kalrez or PTFE seals

for all reactor parts exposed to Azane.[1]

Memory Effect: If you re-run the experiment, the "Memory Effect" (residual water structuring)

will shorten induction times.[1] For inhibition studies, always heat to >40°C between runs to

erase thermal history.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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